Cas no 123038-79-9 (4-Pyrimidinamine,2,5-difluoro-)

• Product Name: 4-Pyrimidinamine,2,5-difluoro-
• CAS No: 123038-79-9
• MF: C₄H₃F₂N₃
• MW: 131.083526849747
• CID: 104324
• PubChem ID: 3543502
• Update Time: 2025-04-18

4-Pyrimidinamine,2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2,5-difluoro-
• 2,5-Difluoro-4-pyrimidinamine
• 4-Pyrimidinamine, 2,5-difluoro- (9CI)
• 1,2,4-Triazin-5(2H)-one, 6-amino-2,3-dimethyl-
• 6-Amino-2,3-dimethyl-1,2,4-triazin-5(2H)-on
• 6-amino-2,5-difluoropyrimidine
• ACMC-20lpq3
• CTK2J1368
• 123038-79-9
• SCHEMBL7050547
• AKOS005447619
• 2,5-difluoropyrimidin-4-amine

• Inchi： 1S/C4H3F2N3/c5-2-1-8-4(6)9-3(2)7/h1H,(H2,7,8,9)
• InChI Key： OAOWWZQWVKORML-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N=C1N)F

Computed Properties

• Exact Mass: 131.02959
• Monoisotopic Mass: 131.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8